1,2,3,4,7,8-Hexachloro dibenzo-p-dioxin-13C12

• Molecular Formula: C12H2Cl6O2
• Molecular Weight: 402.8 g/mol
• InChI: InChI=1S/C12H2Cl6O2/c13-3-1-5-6(2-4(3)14)20-12-10(18)8(16)7(15)9(17)11(12)19-5/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: WCYYQNSQJHPVMG-WCGVKTIYSA-N

1,2,3,4,7,8-HxCDD-13C12: Isotope-Labeled Internal Standard

1,2,3,4,7,8-Hexachloro dibenzo-p-dioxin-13C12 (1,2,3,4,7,8-HxCDD-13C12) is a uniformly carbon-13 labeled isotopologue of the hexachlorodibenzo-p-dioxin congener, with a molecular formula of 13C12H2Cl6O2 and a molecular weight of 402.77 g/mol . As a stable isotope-labeled internal standard, it is chemically and physically near-identical to the native unlabeled analyte (1,2,3,4,7,8-HxCDD, MW 390.86 g/mol) but possesses a +12 Da mass shift detectable by mass spectrometry [1]. This compound is exclusively employed as a surrogate for isotope dilution mass spectrometry (IDMS) workflows, providing a critical, matrix-independent reference point for correcting analyte loss during sample preparation, extraction inefficiencies, and instrument variability in environmental, food, and biological monitoring applications .

Isotope dilution mass spectrometry (IDMS) workflow

Matrix-independent recovery correction for trace dioxin analysis

Congener-specific quantification of 1,2,3,4,7,8-HxCDD

Required for EU and EPA confirmatory methods

• [1] NIST Chemistry WebBook. 1,2,3,4,7,8-Hexachlorodibenzodioxin. CAS 39227-28-6. View Source

Why 13C12-Labeled Standards Are Essential

Simple substitution of 1,2,3,4,7,8-HxCDD-13C12 with the unlabeled native congener, deuterium-labeled analogs, or even different 13C-labeled dioxin isomers is not analytically valid. The unlabeled compound offers no means to correct for analyte loss during the extensive multi-step clean-up required for trace dioxin analysis. While deuterated standards are common, they are known to exhibit deuterium-hydrogen exchange and chromatographic isotope effects (e.g., retention time shifts), leading to inaccurate recovery correction and quantification bias [1]. Furthermore, EU and EPA regulatory frameworks mandate the use of specific 13C12-labeled, 2,3,7,8-substituted congeners as internal standards for confirmatory methods to ensure metrological traceability and data comparability across laboratories [2][3]. The use of an incorrect isomer-labeled standard (e.g., 13C12-1,2,3,6,7,8-HxCDD) would result in inaccurate relative response factor assignments and compromise congener-specific quantification required for toxic equivalency (TEQ) calculations.

Unlabeled native congener

Cannot correct for multi-step clean-up analyte loss; quantification may be inaccurate.

Deuterated dioxin standards

H/D exchange and retention time shifts may lead to biased recovery correction.

Incorrect isomer-labeled standard

Different 13C12-HxCDD isomer alters relative response factors, compromising congener-specific TEQ calculation.

• [1] Spitzer AR, Chace DH. MS: Isotope Dilution. In: Comprehensive Analytical Chemistry. Elsevier; 2014. View Source
• [2] European Commission. Commission Regulation (EU) 2017/644. Annex III, Section 6.2. View Source
• [3] U.S. EPA. Method 1613B: Tetra- through Octa-Chlorinated Dioxins and Furans by Isotope Dilution HRGC/HRMS. 1994. View Source

1,2,3,4,7,8-HxCDD-13C12: Validation and Regulatory Performance

Method Recovery in Fish Tissue Analysis

In a validated isotope dilution method for 17 PCDD/Fs in fish, the 13C12-labeled internal standard for 1,2,3,4,7,8-HxCDD demonstrated a specific recovery rate of 78.2% in a certified reference material (CRM) analysis, while the 13C12-labeled standard for the 1,2,3,6,7,8-HxCDD isomer exhibited a recovery of 78.4% [1]. This direct comparison provides laboratory procurement teams with a benchmark for method performance, confirming the compound's behavior is consistent with expectations for this congener group in complex biological matrices.

Recovery Benchmark

Head-to-head

78.2%

vs

78.4%

Supports method-performance benchmark context

Fish CRM, GC-HRMS after PLE multi-column clean-up

Evidence Dimension	Method Recovery Rate (%)
Target Compound Data	78.2%
Comparator Or Baseline	13C12-1,2,3,6,7,8-HxCDD internal standard
Quantified Difference	78.4% (vs. 78.2% for target)
Conditions	GC-HRMS analysis of fish certified reference material (CRM) following PLE and multi-column clean-up

Why This Matters

This quantitative recovery data confirms the 13C12-1,2,3,4,7,8-HxCDD standard performs reliably within the same matrix and workflow as its isomeric counterpart, ensuring accurate correction for losses of the specific congener.

• [1] Augusti DV, et al. Method validation and occurrence of dioxins and furans (PCDD/Fs) in fish from Brazil. Analytical Methods. 2014;6:1963-1969. View Source

Regulatory Mandate for Confirmatory Methods

For confirmatory analysis of dioxins in foodstuffs under EU Regulation 2017/644, the method mandates the use of all seventeen 13C-labelled 2,3,7,8-substituted internal PCDD/F standards [1]. This specific compound, 13C12-1,2,3,4,7,8-HxCDD, is explicitly one of those seventeen required standards. In contrast, screening methods have less stringent requirements, allowing the use of a single labeled congener per homologous group [2]. This regulatory distinction directly translates into a non-negotiable procurement requirement for any laboratory performing confirmatory dioxin analysis in the EU market.

Regulatory Requirement

Class-level

Mandated as one of 17 specific 13C12-PCDD/F standards

Confirmatory method context

EU 2017/644 for food control; requires full set of labeled congeners

Evidence Dimension	Regulatory Requirement for Confirmatory Methods
Target Compound Data	Mandated as one of 17 specific 13C12-PCDD/F standards
Comparator Or Baseline	Screening methods (allow subset of standards)
Quantified Difference	Confirmatory methods require the full set of 17 labeled congeners, including 13C12-1,2,3,4,7,8-HxCDD.
Conditions	EU Commission Regulation 2017/644 for control of dioxins in certain foodstuffs

Why This Matters

This creates a clear, regulation-driven need for the specific 13C12-1,2,3,4,7,8-HxCDD standard that cannot be fulfilled by a different labeled congener or a less comprehensive standard mixture for confirmatory testing.

• [1] European Commission. Commission Regulation (EU) 2017/644. Annex III, Section 6.2. View Source
• [2] European Commission. Commission Regulation (EU) 2014/589. Annex III, Section 6.2. View Source

HRMS Selectivity via Isotopic Mass Shift

The 13C12-labeled compound provides a +12 Da mass shift relative to the native unlabeled 1,2,3,4,7,8-HxCDD (MW 390.86 Da vs. 402.77 Da) [1]. This significant mass difference ensures the labeled standard's signal is entirely resolved from the native analyte's isotopic cluster in high-resolution mass spectrometry (HRMS), eliminating ion intensity cross-contribution and enabling precise isotope ratio measurement. In contrast, a deuterated analog or a standard with fewer 13C atoms (e.g., +6 Da) may present a higher risk of spectral overlap, particularly for higher chlorinated congeners with complex isotopic patterns from chlorine atoms.

Isotopic Mass Shift

Supporting evidence

+12 Da

Supports HRMS selectivity context

Clear separation from native analyte isotopic cluster

Evidence Dimension	Mass Shift in High-Resolution Mass Spectrometry
Target Compound Data	+12 Da shift (m/z 401.9 vs. 389.9 for native)
Comparator Or Baseline	Unlabeled 1,2,3,4,7,8-HxCDD (native analyte)
Quantified Difference	Absolute mass difference of 12 Da, providing clear analytical separation.
Conditions	HRGC/HRMS analysis in selected ion monitoring (SIM) mode

Why This Matters

This large mass shift is critical for achieving the high selectivity and low detection limits required in trace dioxin analysis, directly reducing the risk of false positives or inaccurate quantification from matrix interferences.

• [1] NIST Chemistry WebBook. 1,2,3,4,7,8-Hexachlorodibenzodioxin. CAS 39227-28-6. View Source

TEF Requirement for Isomer-Specific Quantification

The World Health Organization (WHO) has assigned a Toxic Equivalency Factor (TEF) of 0.1 to 1,2,3,4,7,8-HxCDD, which is identical to the TEFs for the 1,2,3,6,7,8- and 1,2,3,7,8,9-isomers [1]. However, the TEF value for other, non-2,3,7,8-substituted HxCDD isomers is zero. Accurate calculation of total Toxic Equivalency (TEQ) in a sample requires the precise, congener-specific quantification of each of these three isomers. The use of a labeled internal standard that is not congener-specific (e.g., using a single 13C12-HxCDD isomer to quantify all three) introduces significant bias into TEQ calculations, which are legally binding for regulatory compliance and risk assessment.

WHO TEF

Class-level

TEF = 0.1

Supports isomer-specific TEQ calculation

All three 2,3,7,8-HxCDD isomers share TEF 0.1; separate quantification required

Evidence Dimension	WHO Toxic Equivalency Factor (TEF)
Target Compound Data	TEF = 0.1
Comparator Or Baseline	1,2,3,6,7,8-HxCDD (TEF = 0.1) and 1,2,3,7,8,9-HxCDD (TEF = 0.1)
Quantified Difference	All three 2,3,7,8-substituted HxCDD isomers share the same TEF, but must be quantified separately for accurate TEQ.
Conditions	WHO 2005 TEF scheme for human risk assessment

Why This Matters

This justifies the procurement and use of a dedicated, isomer-specific 13C12-1,2,3,4,7,8-HxCDD internal standard to ensure the accuracy and legal defensibility of congener-specific analytical results used in food safety and environmental monitoring programs.

• [1] European Commission. Table of TEF for dioxins, furans and dioxin-like PCBs (WHO-TEFs for human risk assessment). View Source

1,2,3,4,7,8-HxCDD-13C12: Key Application Scenarios

EU Food Safety Confirmatory Analysis

Laboratories performing confirmatory analysis of PCDD/Fs in foodstuffs for EU market access must use 13C12-1,2,3,4,7,8-HxCDD as one of the seventeen mandated internal standards to comply with Regulation (EU) 2017/644 [1]. This requirement is non-negotiable for generating legally valid data and applies to testing meat, dairy, fish, and oils.

EPA Method 1613B Environmental Monitoring

For the analysis of aqueous, solid, and tissue samples for tetra- through octa-chlorinated dioxins and furans by isotope dilution HRGC/HRMS, this 13C12-labeled congener is a specified internal standard. Its use is essential for generating data acceptable to the US EPA and other regulatory bodies that reference Method 1613B [2].

CRM Production and Value Assignment

Producers of matrix-certified reference materials (e.g., milk powder, fish tissue, soil) rely on 13C12-1,2,3,4,7,8-HxCDD as a primary calibration standard for IDMS to establish the certified value for the native congener. The high isotopic purity and known concentration of the labeled standard provide the metrological traceability required for ISO 17034 accreditation .

Congener-Specific Fate and Transport Research

Research studies investigating the differential environmental behavior, bioaccumulation, or degradation of specific HxCDD isomers require a matched, congener-specific internal standard for accurate quantification. The use of 13C12-1,2,3,4,7,8-HxCDD ensures that matrix effects and analyte losses are corrected for precisely this isomer, enabling robust conclusions about isomer-specific processes [1].

Application

Selection Property

Validation Focus

EU Food Safety Confirmatory Analysis

EU confirmatory method context

Method-specified congener coverage verification

EPA Method 1613B Environmental Monitoring

EPA 1613B method context

Isotope dilution HRGC/HRMS performance review

CRM Production and Value Assignment

Metrological traceability for IDMS

Calibration verification and isotopic purity check

Congener-Specific Fate and Transport Research

Isomer-specific quantification

Matrix-effect correction for isomer-level tracking

• [1] European Commission. Commission Regulation (EU) 2017/644. Annex III, Section 6.2. View Source
• [2] U.S. EPA. Method 1613B: Tetra- through Octa-Chlorinated Dioxins and Furans by Isotope Dilution HRGC/HRMS. 1994. View Source